molecular formula C12H9ClN2O3S2 B4986609 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

Cat. No. B4986609
M. Wt: 328.8 g/mol
InChI Key: UNFYFGWTAKWPML-UXBLZVDNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one, also known as CNB-001, is a novel compound that has gained attention in recent years due to its potential therapeutic properties. CNB-001 belongs to the class of thiazolidinones and is a derivative of the drug, thiazolidinedione. The chemical structure of CNB-001 is shown below:

Mechanism of Action

The exact mechanism of action of 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to work by modulating various signaling pathways in the brain, including the PI3K/Akt/mTOR pathway and the Nrf2/ARE pathway. 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, improve cognitive function, and enhance neuronal survival. 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has also been shown to increase the levels of various neurotransmitters, including acetylcholine, dopamine, and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is its potential therapeutic properties. It has shown promising results in treating various neurological disorders, and its anti-inflammatory and antioxidant properties make it an attractive candidate for further research. However, one of the limitations of 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is its limited solubility in water, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for research on 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of focus is the investigation of 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one's potential as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one and its effects on various signaling pathways in the brain.

Synthesis Methods

5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multistep reaction process. The first step involves the condensation of 4-chloro-3-nitrobenzaldehyde with ethyl cyanoacetate to form 5-(4-chloro-3-nitrobenzylidene)-3-ethylrhodanine. This intermediate is then reacted with thiourea to obtain 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one. The overall reaction scheme is shown below:

Scientific Research Applications

5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic properties. It has shown promising results in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. 5-(4-chloro-3-nitrobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has also been studied for its anti-inflammatory and antioxidant properties.

properties

IUPAC Name

(5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9ClN2O3S2/c1-2-14-11(16)10(20-12(14)19)6-7-3-4-8(13)9(5-7)15(17)18/h3-6H,2H2,1H3/b10-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UNFYFGWTAKWPML-UXBLZVDNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)C(=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])SC1=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN1C(=O)/C(=C\C2=CC(=C(C=C2)Cl)[N+](=O)[O-])/SC1=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9ClN2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.